4-(5-(allylamino)-4-cyanooxazol-2-yl)-N-benzyl-N-methylbenzenesulfonamide

• IUPAC Name: N-benzyl-4-[4-cyano-5-(prop-2-enylamino)-1,3-oxazol-2-yl]-N-methylbenzenesulfonamide
• InChI: InChI=1S/C21H20N4O3S/c1-3-13-23-21-19(14-22)24-20(28-21)17-9-11-18(12-10-17)29(26,27)25(2)15-16-7-5-4-6-8-16/h3-12,23H,1,13,15H2,2H3
• InChI Key: CLKOQOXRVBXDKN-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C3=NC(=C(O3)NCC=C)C#N
• Molecular Formula: C21H20N4O3S
• Molecular Weight: 408.5 g/mol
• CAS No.: 941240-82-0

Description

4-(5-(allylamino)-4-cyanooxazol-2-yl)-N-benzyl-N-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C21H20N4O3S and its molecular weight is 408.48. The purity is usually 95%.
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Scientific Research Applications

Cyclooxygenase Inhibition for Therapeutic Applications

A study explored the synthesis of 4-(4-cycloalkyl/aryl-oxazol-5-yl)benzenesulfonamide derivatives, investigating their abilities to inhibit COX-2 and COX-1 enzymes. This research is significant for therapeutic applications, particularly in treating conditions like rheumatoid arthritis, osteoarthritis, and acute pain. A notable compound, JTE-522, demonstrated potent, selective, and orally active COX-2 inhibition, highlighting the potential of sulfonamide derivatives in developing new anti-inflammatory drugs (Hashimoto et al., 2002).

Antitumor Activity

Another study focused on substituted indazole derivatives, including sulfonamide compounds, for their antiproliferative and apoptotic activities against human tumor cell lines. Compounds like N‐(2‐allyl‐2H‐indazol‐6‐yl)‐4‐methoxybenzenesulfonamide exhibited significant activity against ovarian carcinoma and lung adenocarcinoma cell lines. This indicates the potential of such derivatives in cancer therapy, providing a foundation for further exploration of 4-(5-(allylamino)-4-cyanooxazol-2-yl)-N-benzyl-N-methylbenzenesulfonamide related compounds (Abbassi et al., 2014).

Catalysis and Material Science Applications

In the context of catalysis and materials science, the study on sulfonamide-substituted iron phthalocyanine revealed its remarkable stability under oxidative conditions and its utility in the oxidation of olefins. This research highlights the role of sulfonamide derivatives in designing potential oxidation catalysts, underscoring their relevance beyond biological applications (Işci et al., 2014).

Structural and Synthetic Chemistry

Further, the crystallographic characterization of N-(1-Allyl-1H-indazol-5-yl)-4-methylbenzenesulfonamide provides insights into the molecular conformation and intermolecular interactions of sulfonamide derivatives, contributing to our understanding of their chemical behavior and potential for creating more complex molecules for various applications (Chicha et al., 2013).